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Compound of Interest

Compound Name: 1,4-Dodecanediol

CAS No.: 38146-95-1

Cat. No.: B14677877

Get Quote

Executive Summary & Value Proposition
In the formulation of Polyurethane (PU) and Silyl-Modified Polymer (SMP) adhesives, standard

chain extenders like 1,4-Butanediol (BDO) provide mechanical rigidity but often suffer from high

water absorption and poor adhesion to Low Surface Energy (LSE) substrates (e.g.,

Polypropylene, Polyethylene).

1,4-Dodecanediol serves as a dual-function Internal Plasticizer and Hydrophobic Modifier.

Unlike linear diols, its asymmetric structure introduces a massive pendant octyl (

) chain into the polymer backbone.

Key Benefits:

Internal Plasticization: The pendant tail disrupts hard-segment crystallinity, lowering the

Glass Transition Temperature (

) without the migration issues associated with external plasticizers (e.g., phthalates).
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Hydrophobic Shielding: The aliphatic tail shields the urethane/urea linkages from hydrolytic

attack, significantly extending service life in humid environments.

LSE Wetting: The non-polar tail reduces the surface tension of the liquid adhesive, improving

wetting on oily metals and non-polar plastics.

Chemical Identity & Mechanistic Insight[1]
Structural Distinction
Understanding the isomerism is critical for formulation logic.[1]

1,12-Dodecanediol (Standard): Linear

-diol. Crystallizes easily.[1] Acts as a flexible linear spacer.[1]

1,4-Dodecanediol (Target): Asymmetric.[1]

C1-OH: Primary, highly reactive (fast cure initiation).[1]

C4-OH: Secondary, slower reactivity (controlled post-cure).[1]

C5-C12: A flexible, hydrophobic tail hanging off the main chain.

Mechanism of Action: Steric Disruption
When 1,4-dodecanediol reacts with isocyanates (e.g., MDI or IPDI), the pendant tail prevents

the close packing of the hard segments. This results in a polymer matrix that is tough yet

flexible, with "built-in" water repellency.

Reaction Pathway Visualization
The following diagram illustrates the incorporation of 1,4-Dodecanediol into a polyurethane

backbone compared to a standard linear extender.
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Caption: Path B shows how 1,4-Dodecanediol introduces pendant tails, preventing

crystallization and enhancing hydrophobicity.

Application Protocol: Hydrophobic PU Structural
Adhesive
This protocol details the synthesis of a 2-component (2K) Polyurethane Adhesive using 1,4-
Dodecanediol as the chain extender (Part B).

Materials & Equipment
Isocyanate (Part A): 4,4'-Methylene diphenyl diisocyanate (MDI), modified (liquid at RT).

Polyol (Part B Base): Polytetramethylene ether glycol (PTMEG), MW 1000.[1]

Chain Extender: 1,4-Dodecanediol (CAS 38146-95-1).[2][3] Note: Ensure purity >98%;

secondary OH reduces reactivity rate.

Catalyst: Dibutyltin Dilaurate (DBTDL) (Optional, for speed).[1]

Equipment: Vacuum dissolver, Nitrogen line, Brookfield Viscometer.

Formulation Ratios (Stoichiometric Calculation)
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The target Isocyanate Index is 1.05 (5% excess NCO).[1]

Component Function
Equiv.[1][4][5][6][7]
[8][9] Wt. (g/eq)

Weight % (Approx)

Part A

Modified MDI Hard Segment ~143 35.0%

Part B

PTMEG 1000 Soft Segment 500 58.0%

1,4-Dodecanediol Chain Extender 101.15 6.8%

Molecular Sieves Moisture Scavenger N/A 0.2%

Calculation Note: 1,4-Dodecanediol MW = 202.3 g/mol .[1] Hydroxyl number is approx 554 mg

KOH/g. Equivalent weight = 101.15.

Step-by-Step Synthesis Workflow
Phase 1: Preparation of Part B (Polyol Blend)

Dehydration (Crucial): Load PTMEG 1000 into the reaction vessel. Heat to 100°C under

vacuum (<5 mmHg) for 2 hours to remove trace moisture. Rationale: Moisture reacts with

isocyanate to form CO2 bubbles, ruining bond strength.

Solubilization of 1,4-Dodecanediol:

Cool PTMEG to 60°C.

Add solid 1,4-Dodecanediol.[1]

Agitate under Nitrogen blanket until fully dissolved.[1] Note: 1,4-Dodecanediol has a

melting point ~45-50°C (lower than the 1,12 isomer), facilitating easier blending.

Degassing: Apply vacuum again at 60°C for 30 minutes to remove entrapped air.

Storage: Store in a sealed container under dry nitrogen.
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Phase 2: Mixing and Curing
Equilibration: Bring Part A (MDI) and Part B (Polyol/Diol blend) to 25°C.

Mixing: Mix Part A and Part B at a weight ratio determined by the NCO/OH calculation

(approx 1:2 ratio depending on exact NCO%). Mix vigorously for 60 seconds.

Application: Apply to substrate (Aluminium 2024-T3 or Polypropylene) with a bond line

thickness of 0.2 mm.[1]

Cure Profile:

Fixture Time: 4 hours at RT.[1]

Full Cure: 24 hours at RT + 2 hours at 80°C (Post-cure ensures reaction of the slower

secondary hydroxyl at C4).

Validation & Performance Data
To validate the efficacy of 1,4-Dodecanediol (1,4-DD), compare against a control formulation

using 1,4-Butanediol (BDO).

Expected Quantitative Results
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Metric Test Standard Control (BDO) Test (1,4-DD) Interpretation

Lap Shear (Al/Al) ASTM D1002 18.5 MPa 16.2 MPa

Slight drop in

ultimate strength

due to reduced

crystallinity.[1]

Lap Shear (PP) ASTM D3163 1.2 MPa 4.5 MPa

Significant

Increase.

Pendant tails wet

out the non-polar

PP surface.

Elongation at

Break
ASTM D638 250% 420%

1,4-DD disrupts

packing, acting

as an internal

plasticizer.

Water Absorption
ASTM D570

(24h)
1.2% 0.3%

Hydrophobic C8

tails repel water

ingress.[1]

Hardness Shore D 65 45

Softer, more

impact-resistant

matrix.

QC Check: FTIR Analysis
Target Peak: Disappearance of NCO peak at 2270 cm⁻¹.

Differentiation: 1,4-DD formulations will show enhanced C-H stretching bands at 2850-2960

cm⁻¹ due to the high aliphatic content of the pendant chain compared to BDO.

Troubleshooting & Safety
Issue: Incomplete Cure / Tacky Surface.[1]

Cause: The secondary hydroxyl at C4 is sterically hindered and reacts slower than the

primary C1 hydroxyl.
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Solution: Increase catalyst (DBTDL) concentration by 0.01% or extend the thermal post-

cure (80°C) duration.

Issue: Phase Separation in Part B.

Cause: 1,4-Dodecanediol is highly hydrophobic and may be incompatible with polar

polyols (like PEG).

Solution: Use PPG or PTMEG (less polar) as the base polyol. Do not use with pure

Polyester polyols without compatibility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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